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Compound of Interest

Compound Name:

5'-(N-

Cyclopropyl)carboxamidoadenosin

e

Cat. No.: B1263827 Get Quote

For Immediate Reference: Treat 5'-(N-Cyclopropyl)carboxamidoadenosine as Acutely Toxic

Hazardous Waste.

Researchers and laboratory personnel must handle 5'-(N-
Cyclopropyl)carboxamidoadenosine (CPCA) with extreme caution due to its high toxicity. A

Safety Data Sheet (SDS) indicates that this compound is fatal if swallowed, inhaled, or in

contact with skin[1]. Therefore, all waste materials contaminated with this substance, including

unused product, solutions, and contaminated labware, require meticulous disposal procedures

in accordance with institutional and regulatory guidelines. Adherence to these protocols is

paramount to ensure the safety of laboratory personnel and to maintain environmental

compliance.

Hazard Profile and Safety Data
The following table summarizes the critical safety information for 5'-(N-
Cyclopropyl)carboxamidoadenosine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1263827?utm_src=pdf-interest
https://www.benchchem.com/product/b1263827?utm_src=pdf-body
https://www.benchchem.com/product/b1263827?utm_src=pdf-body
https://www.benchchem.com/product/b1263827?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/18157m.pdf
https://www.benchchem.com/product/b1263827?utm_src=pdf-body
https://www.benchchem.com/product/b1263827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)
alt text Danger

H300+H310+H330:

Fatal if swallowed, in

contact with skin or if

inhaled[1].

Personal Protective Equipment (PPE)
Before handling 5'-(N-Cyclopropyl)carboxamidoadenosine in any form, including for

disposal, personnel must be equipped with the following PPE:

Gloves: Impermeable and resistant to the chemical.

Lab Coat: To protect from skin contact.

Eye Protection: Chemical safety goggles.

Respiratory Protection: In case of potential dust or aerosol generation, a respiratory filter

device or a system independent of circulating air should be used[1].

Step-by-Step Disposal Protocol
The following protocol outlines the essential steps for the safe disposal of 5'-(N-
Cyclopropyl)carboxamidoadenosine waste. This procedure is a general guideline and

should be adapted to comply with your institution's specific Environmental Health and Safety

(EHS) policies and local regulations[2][3][4].

1. Waste Identification and Segregation:

Characterize as Acutely Hazardous Waste: All materials contaminated with 5'-(N-
Cyclopropyl)carboxamidoadenosine must be treated as acutely toxic hazardous waste

(often referred to as "P-listed" waste or equivalent)[2].

Segregate at the Source: Do not mix this waste with other chemical waste streams to avoid

potential reactions and to ensure proper disposal[4][5].
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Solid Waste: Collect unused or expired solid 5'-(N-Cyclopropyl)carboxamidoadenosine,

contaminated personal protective equipment (gloves, weigh boats, etc.), and other solid

materials in a designated solid hazardous waste container[6].

Liquid Waste: Collect solutions containing 5'-(N-Cyclopropyl)carboxamidoadenosine in

a designated liquid hazardous waste container. Ensure the container is compatible with

the solvent used[6][7].

2. Container Management:

Use Appropriate Containers: Waste must be stored in containers that are in good condition,

compatible with the chemical, and have a securely fitting cap[5][7]. It is often best to reuse

the original container for the waste product if it is in good condition[7].

Labeling: As soon as waste is added, the container must be clearly labeled with the words

"Hazardous Waste" and the full chemical name: "5'-(N-
Cyclopropyl)carboxamidoadenosine"[3][5][6]. The label should also include the

approximate concentration and the date accumulation started[6].

Keep Containers Closed: Waste containers must remain sealed at all times, except when

actively adding waste[2][5][6].

3. Storage in a Satellite Accumulation Area (SAA):

Designated Storage: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation[2][3].

Accumulation Limits: Be aware of the accumulation limits for acutely hazardous waste, which

are typically one quart for liquids or one kilogram for solids[2][8][9].

4. Arranging for Disposal:

Contact EHS: Once the container is full or you are no longer generating this waste, contact

your institution's Environmental Health and Safety (EHS) department to arrange for a

pickup[2][6].
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Follow Institutional Procedures: Submit a chemical waste collection request according to

your institution's specific procedures[6][7].

Emergency Procedures for Spills
In the event of a spill, the primary concern is to prevent exposure and contamination.

Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.

Control and Clean-up: If the spill is minor and you are trained to handle it:

Wear appropriate PPE, including respiratory protection.

Avoid generating dust[10].

For solid spills, carefully sweep up the material and place it in the designated hazardous

waste container[10].

For liquid spills, use an inert absorbent material, then collect and place it in the hazardous

waste container.

Decontaminate: Thoroughly decontaminate the area of the spill.

Seek Medical Attention: If there is any skin contact, immediately remove contaminated

clothing and wash the affected area thoroughly. Seek immediate medical attention for any

exposure[1].

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 5'-(N-
Cyclopropyl)carboxamidoadenosine.
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Caption: Workflow for the disposal of 5'-(N-Cyclopropyl)carboxamidoadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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